Caffeic Acid Benzyl Ester
Caffeic Acid Benzyl Ester
Brand Name:
Vulcanchem
CAS No.:
107843-77-6
VCID:
VC0138291
InChI:
InChI=1S/C16H14O4/c17-14-8-6-12(10-15(14)18)7-9-16(19)20-11-13-4-2-1-3-5-13/h1-10,17-18H,11H2/b9-7+
SMILES:
C1=CC=C(C=C1)COC(=O)C=CC2=CC(=C(C=C2)O)O
Molecular Formula:
C16H14O4
Molecular Weight:
270.28 g/mol
Caffeic Acid Benzyl Ester
CAS No.: 107843-77-6
Reference Standards
VCID: VC0138291
Molecular Formula: C16H14O4
Molecular Weight: 270.28 g/mol
| CAS No. | 107843-77-6 |
|---|---|
| Product Name | Caffeic Acid Benzyl Ester |
| Molecular Formula | C16H14O4 |
| Molecular Weight | 270.28 g/mol |
| IUPAC Name | benzyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C16H14O4/c17-14-8-6-12(10-15(14)18)7-9-16(19)20-11-13-4-2-1-3-5-13/h1-10,17-18H,11H2/b9-7+ |
| Standard InChIKey | WWVKQTNONPWVEL-VQHVLOKHSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)COC(=O)/C=C/C2=CC(=C(C=C2)O)O |
| SMILES | C1=CC=C(C=C1)COC(=O)C=CC2=CC(=C(C=C2)O)O |
| Canonical SMILES | C1=CC=C(C=C1)COC(=O)C=CC2=CC(=C(C=C2)O)O |
| Synonyms | 3-(3,4-Dihydroxyphenyl)-2-propenoic Acid Phenylmethyl Ester; 3-(3,4-Dihydroxyphenyl)-2-propenoic Acid Benzyl Ester; Benzyl Caffeate; NSC 666590; |
| PubChem Compound | 5919576 |
| Last Modified | Nov 11 2021 |
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